2-[4-[2-Hydroxy-3-(dimethylamino)propoxy]phenylamino]-4-(phenylamino)pyrimidine

• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 1-[4-[(4-anilinopyrimidin-2-yl)amino]phenoxy]-3-(dimethylamino)propan-2-ol
• InChI: InChI=1S/C21H25N5O2/c1-26(2)14-18(27)15-28-19-10-8-17(9-11-19)24-21-22-13-12-20(25-21)23-16-6-4-3-5-7-16/h3-13,18,27H,14-15H2,1-2H3,(H2,22,23,24,25)
• InChI Key: BFEVMCZTMCQMQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(COC1=CC=C(C=C1)NC2=NC=CC(=N2)NC3=CC=CC=C3)O

Description

2-[4-[2-Hydroxy-3-(dimethylamino)propoxy]phenylamino]-4-(phenylamino)pyrimidine is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Anilino-2-(4-(2,3-epoxypropoxy)anilino)pyrimidine (Reference Example I-1, 0.61 g, 1.84 mmol) was dissolved in DMF (2 ml) and treated with dimethylamine (6 mmol, 3 ml of a 2M solution in EtOH). After stirring overnight at ambient temperature the reaction mixture was partitioned between EtOAc and water. The organic phase was washed with water, dried over MgSO4 and evaporated at reduced pressure. The residue was purified by chromatography (0.1%NH3 (aq), 3–10% MeOH in DCM as eluent). Upon evaporation of the fractions, an oily product was obtained,this was triturated with ether to give the title product as a white solid (0.126 g, 18%). NMR (300 MHz): 2.2 (s, 6H), 2.3–2.8 (m, 2H), 3.75–3.95 (m, 3H(, 4.82 (brs, 1H), 6.17 (d, 1H), 6.82 (d, 2H), 6.97 (t, 1H), 7.27 (t, 2H), 7.58 (d, 2H), 7.66 (d, 2H), 7.95 (d, 1H), 8.95 (s, 1H), 9.25 (s, 1H); m/z: (ES+) 380.4 (MH+).